14-Bromo Daunorubicin Hydrobromide Salt (>75per cent by HPLC)
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Overview
Description
14-Bromo Daunorubicin Hydrobromide Salt (>75per cent by HPLC), also known as 14-Bromo Daunorubicin Hydrobromide Salt (>75per cent by HPLC), is a useful research compound. Its molecular formula is C₂₇H₂₉Br₂NO₁₀ and its molecular weight is 687.33. The purity is usually 95%.
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Scientific Research Applications
Drug Delivery Systems
A significant application of 14-Bromo Daunorubicin Hydrobromide Salt is in the development of drug delivery systems aimed at enhancing the therapeutic efficacy of cancer treatment. For instance, daunorubicin hydrochloride-loaded poly (ε-caprolactone) fibrous membranes have been fabricated for potential localized tumor therapy. These fibrous membranes show promising slow release rates and long-term release periods, indicating potential for local administration in oncology (He Lian & Zhaoxu Meng, 2017). Additionally, daunorubicin, along with doxorubicin, has been conjugated to nanoparticles, showing improved anti-cancer activity by facilitating better drug delivery and release mechanisms (S. Bagheri, S. Hassani, & G. Naderi, 2012).
Interaction with DNA
The interaction of 14-Bromo Daunorubicin Hydrobromide Salt with DNA is another critical area of research. Studies utilizing fluorescence resonance energy transfer (FRET) techniques have investigated the competitive interaction between daunorubicin and ethidium bromide with DNA. These studies provide insights into the mechanism of action of anthracyclines and their binding affinity to DNA, which is crucial for understanding their antitumor properties (Hong-Ping Xie et al., 2002).
Mechanism of Action
Target of Action
14-Bromo Daunorubicin Hydrobromide Salt is an analogue of Daunorubicin , a well-known anticancer agent . The primary targets of Daunorubicin are DNA and topoisomerase II . DNA is the genetic material of the cell, and topoisomerase II is an enzyme that controls the changes in DNA structure by catalyzing the breaking and rejoining of the phosphodiester backbone of DNA strands during the normal cell cycle .
Mode of Action
Daunorubicin interacts with its targets through a couple of mechanisms. It forms complexes with DNA by intercalation between base pairs . Intercalation involves the insertion of the planar anthracycline ring system of Daunorubicin between adjacent base pairs of DNA, distorting the DNA helix and thereby interfering with DNA replication and transcription . Daunorubicin also inhibits topoisomerase II activity by stabilizing the DNA-topoisomerase II complex, preventing the religation portion of the ligation-religation reaction that topoisomerase II catalyzes .
Biochemical Pathways
The interaction of Daunorubicin with DNA and topoisomerase II disrupts several essential biochemical pathways. The inhibition of DNA replication and transcription prevents the synthesis of new DNA molecules and RNA, respectively, which are necessary for cell growth and division . The inhibition
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
14-Bromo Daunorubicin Hydrobromide Salt plays a significant role in biochemical reactions, particularly in the inhibition of nucleic acid synthesis. This compound interacts with several key biomolecules, including DNA, RNA, and various enzymes involved in nucleic acid metabolism. The primary interaction is with DNA topoisomerase II, an enzyme crucial for DNA replication and repair. By intercalating into DNA strands, 14-Bromo Daunorubicin Hydrobromide Salt stabilizes the DNA-topoisomerase II complex, preventing the re-ligation of DNA strands and ultimately leading to DNA breaks and apoptosis .
Cellular Effects
The effects of 14-Bromo Daunorubicin Hydrobromide Salt on cells are profound, particularly in cancer cells. This compound induces cytotoxicity by interfering with cell division and promoting apoptosis. It affects various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. For instance, 14-Bromo Daunorubicin Hydrobromide Salt has been shown to downregulate the expression of anti-apoptotic genes while upregulating pro-apoptotic genes, thereby tipping the balance towards cell death . Additionally, it disrupts mitochondrial function, leading to the generation of reactive oxygen species (ROS) and further promoting apoptosis.
Molecular Mechanism
At the molecular level, 14-Bromo Daunorubicin Hydrobromide Salt exerts its effects through several mechanisms. The primary mechanism involves the intercalation into DNA, which disrupts the normal function of DNA and RNA polymerases, thereby inhibiting nucleic acid synthesis. This compound also binds to and inhibits the activity of topoisomerase II, leading to the accumulation of DNA breaks. Furthermore, 14-Bromo Daunorubicin Hydrobromide Salt can generate ROS, which cause oxidative damage to cellular components, including lipids, proteins, and nucleic acids .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 14-Bromo Daunorubicin Hydrobromide Salt can vary over time. The compound is relatively stable under standard storage conditions, but its activity can degrade over prolonged periods or under extreme conditions. In vitro studies have shown that the cytotoxic effects of 14-Bromo Daunorubicin Hydrobromide Salt can be observed within hours of treatment, with significant cell death occurring within 24 to 48 hours. Long-term exposure can lead to the development of resistance in some cell lines, necessitating combination therapies to maintain efficacy .
Dosage Effects in Animal Models
The effects of 14-Bromo Daunorubicin Hydrobromide Salt in animal models are dose-dependent. At lower doses, the compound can effectively inhibit tumor growth with minimal toxicity. At higher doses, it can cause significant adverse effects, including cardiotoxicity, myelosuppression, and gastrointestinal toxicity. These toxic effects are primarily due to the generation of ROS and the disruption of normal cellular processes . Therefore, careful dosage optimization is crucial to maximize therapeutic benefits while minimizing adverse effects.
Metabolic Pathways
14-Bromo Daunorubicin Hydrobromide Salt is metabolized primarily in the liver, where it undergoes reduction and hydrolysis to form active and inactive metabolites. The primary enzymes involved in its metabolism include cytochrome P450 reductase and aldo-keto reductases. These enzymes facilitate the reduction of the anthracycline ring and the cleavage of glycosidic bonds, respectively. The metabolites are then conjugated with glucuronic acid or sulfate and excreted via the bile and urine . The metabolic pathways of 14-Bromo Daunorubicin Hydrobromide Salt can influence its pharmacokinetics and pharmacodynamics, affecting its overall efficacy and toxicity profile.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 14-Bromo Daunorubicin Hydrobromide Salt involves the bromination of Daunorubicin followed by hydrobromide salt formation.", "Starting Materials": [ "Daunorubicin", "Bromine", "Hydrobromic acid", "Acetic acid", "Water" ], "Reaction": [ { "Step 1": "Daunorubicin is dissolved in acetic acid and bromine is added dropwise with stirring at room temperature." }, { "Step 2": "The reaction mixture is stirred for several hours until the bromination is complete." }, { "Step 3": "The reaction mixture is poured into ice-cold water and the resulting precipitate is collected by filtration." }, { "Step 4": "The precipitate is dissolved in hydrobromic acid and the solution is evaporated to dryness." }, { "Step 5": "The resulting solid is washed with water and dried to obtain 14-Bromo Daunorubicin Hydrobromide Salt (>75per cent by HPLC)." } ] } | |
CAS No. |
60873-68-9 |
Molecular Formula |
C₂₇H₂₉Br₂NO₁₀ |
Molecular Weight |
687.33 |
Synonyms |
(8S,10S)-10-[(3-Amino-2,3,6-trideoxy-α-L-lyxo-hexopyranosyl)oxy]-8-(2-bromoacetyl)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione Hydrobromide; 14-Bromodaunomycin Hydrobromide Salt |
Origin of Product |
United States |
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